Dihydromorphine
Dihydromorphine
Dihydromorphine is a DEA Schedule I controlled substance. Substances in the DEA Schedule I have no currently accepted medical use in the United States, a lack of accepted safety for use under medical supervision, and a high potential for abuse.
Dihydromorphine, also known as paramorphan, belongs to the class of organic compounds known as morphinans. These are polycyclic compounds with a four-ring skeleton with three condensed six-member rings forming a partially hydrogenated phenanthrene moiety, one of which is aromatic while the two others are alicyclic. Dihydromorphine is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). Dihydromorphine has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, dihydromorphine is primarily located in the cytoplasm. In humans, dihydromorphine is involved in the dihydromorphine action pathway.
Dihydromorphine, also known as paramorphan, belongs to the class of organic compounds known as morphinans. These are polycyclic compounds with a four-ring skeleton with three condensed six-member rings forming a partially hydrogenated phenanthrene moiety, one of which is aromatic while the two others are alicyclic. Dihydromorphine is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). Dihydromorphine has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, dihydromorphine is primarily located in the cytoplasm. In humans, dihydromorphine is involved in the dihydromorphine action pathway.
Brand Name:
Vulcanchem
CAS No.:
509-60-4
VCID:
VC0163097
InChI:
InChI=1S/C17H21NO3/c1-18-7-6-17-10-3-5-13(20)16(17)21-15-12(19)4-2-9(14(15)17)8-11(10)18/h2,4,10-11,13,16,19-20H,3,5-8H2,1H3
SMILES:
CN1CCC23C4C1CC5=C2C(=C(C=C5)O)OC3C(CC4)O
Molecular Formula:
C17H21NO3
Molecular Weight:
287.35 g/mol
Dihydromorphine
CAS No.: 509-60-4
Reference Standards
VCID: VC0163097
Molecular Formula: C17H21NO3
Molecular Weight: 287.35 g/mol
| CAS No. | 509-60-4 |
|---|---|
| Product Name | Dihydromorphine |
| Molecular Formula | C17H21NO3 |
| Molecular Weight | 287.35 g/mol |
| IUPAC Name | 3-methyl-2,4,4a,5,6,7,7a,13-octahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinoline-7,9-diol |
| Standard InChI | InChI=1S/C17H21NO3/c1-18-7-6-17-10-3-5-13(20)16(17)21-15-12(19)4-2-9(14(15)17)8-11(10)18/h2,4,10-11,13,16,19-20H,3,5-8H2,1H3 |
| Standard InChIKey | IJVCSMSMFSCRME-KBQPJGBKSA-N |
| Isomeric SMILES | CN1CC[C@]23[C@@H]4[C@H]1CC5=C2C(=C(C=C5)O)O[C@H]3[C@H](CC4)O |
| SMILES | CN1CCC23C4C1CC5=C2C(=C(C=C5)O)OC3C(CC4)O |
| Canonical SMILES | CN1CCC23C4C1CC5=C2C(=C(C=C5)O)OC3C(CC4)O |
| Melting Point | 157 dec °C |
| Description | Dihydromorphine is a DEA Schedule I controlled substance. Substances in the DEA Schedule I have no currently accepted medical use in the United States, a lack of accepted safety for use under medical supervision, and a high potential for abuse. Dihydromorphine, also known as paramorphan, belongs to the class of organic compounds known as morphinans. These are polycyclic compounds with a four-ring skeleton with three condensed six-member rings forming a partially hydrogenated phenanthrene moiety, one of which is aromatic while the two others are alicyclic. Dihydromorphine is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). Dihydromorphine has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, dihydromorphine is primarily located in the cytoplasm. In humans, dihydromorphine is involved in the dihydromorphine action pathway. |
| Synonyms | Dihydromorphine Paramorfan Paramorphan |
| Reference | 1.Bogusz, M.J.,Maier, R.D.,Krüger, K.D., et al. Determination of common drugs of abuse in body fluids using one isolation procedure and liquid chromatography--atmospheric-pressure chemical-ionization mass spectromery. J. Anal. Toxicol. 22(7), 549-558 (199 |
| PubChem Compound | 273032 |
| Last Modified | Nov 11 2021 |
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